Cas no 1000878-48-7 ((1S)-1-(2-chloro-6-fluoro-phenyl)ethanamine;hydrochloride)

(1S)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride is a chiral amine derivative with a stereochemically defined (S)-configuration, offering high enantiomeric purity for applications in asymmetric synthesis and pharmaceutical research. The presence of both chloro and fluoro substituents on the phenyl ring enhances its utility as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound is particularly valuable in the synthesis of enantioselective catalysts and chiral auxiliaries, where its rigid structure and functional group compatibility are advantageous. Its well-defined stereochemistry ensures reproducibility in research and industrial processes.
(1S)-1-(2-chloro-6-fluoro-phenyl)ethanamine;hydrochloride structure
1000878-48-7 structure
Product Name:(1S)-1-(2-chloro-6-fluoro-phenyl)ethanamine;hydrochloride
CAS No:1000878-48-7
MF:C8H10Cl2FN
MW:210.076103687286
MDL:MFCD12757994
CID:1030292
PubChem ID:53484826
Update Time:2025-05-27

(1S)-1-(2-chloro-6-fluoro-phenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride
    • (1S)-1-(2-chloro-6-fluorophenyl)ethanamine,hydrochloride
    • (S)-1-(2-Chloro-6-fluorophenyl)ethamine hydrochloride
    • (S)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANAMINE-HCl
    • (S)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANAMINE HCl
    • AK134087
    • AX8255638
    • (S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride
    • (1S)-1-(2-Chloro-6-fluorophenyl)ethan-1-amine--hydrogen chloride (1/1)
    • Benzenemethanamine, 2-chloro-6-fluoro-alpha-methyl-, hydrochloride (1:1), (alphaS)-
    • (1S)-1-(2-chloro-6-fluoro-phenyl)ethanamine;hydrochloride
    • AKOS015923250
    • DTXSID30704246
    • MFCD12757994
    • (S)-1-(2-Chloro-6-fluorophenyl)ethanaminehydrochloride
    • (1S)-1-(2-chloro-6-fluorophenyl)ethanamine;hydrochloride
    • DS-019082
    • CS-0196448
    • A897615
    • Y10302
    • (1S)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
    • DS-4744
    • SCHEMBL20238704
    • 1000878-48-7
    • MDL: MFCD12757994
    • Inchi: 1S/C8H9ClFN.ClH/c1-5(11)8-6(9)3-2-4-7(8)10;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
    • InChI Key: PUBRSCIMJQYMNY-JEDNCBNOSA-N
    • SMILES: ClC1C=CC=C(C=1[C@H](C)N)F.Cl

Computed Properties

  • Exact Mass: 209.0174329g/mol
  • Monoisotopic Mass: 209.0174329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(1S)-1-(2-chloro-6-fluoro-phenyl)ethanamine;hydrochloride Pricemore >>

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abcr
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